Deuterated Arachidonic Acid Oxylipin LC-MS Mixture
Description
The deuterated arachidonic acid oxylipin LC-MS Mixture contains deuterated forms of oxylipin metabolites derived from arachidonic acid. The mixture is supplied in an amber ampule in which the headspace has been purged with argon to prevent lipid oxidation. This product has been designed for direct use in LC-MS applications. This mixture is ideally suited for use as an internal standard in mass spectrometry applications. After opening, we recommend that the mixture be transferred immediately to a 1 ml glass screw cap vial, to prevent solvent evaporation, and stored at -20°C. The mixture should be discarded after multiple freeze/thaw cycles.This mixture contains 5(S)-HETE-d8, 12(S)-HETE-d8, and 15(S)-HETE-d8. The unmodified forms are involved in the immune response.
Scientific Research Applications
Quantitative Profiling of Oxylipins
Infant Growth and Immune Response : A study by Huang et al. (2022) investigated the concentrations of oxylipins in feces of piglets. They found significant changes in ARA-derived oxylipins, indicating their relation to physiological changes in growing piglets.
Oxidative Stress Biomarkers : Janicka et al. (2013) used LC-MS/MS for determining isoprostanes in plasma samples from mice. They observed that oxidative stress inducers significantly increased certain isoprostane levels, suggesting the method's effectiveness in studying oxidative stress in vivo (Janicka et al., 2013).
Tissue Profiling in Disease States : Wong et al. (2014) developed an LC-MS/MS method for profiling bioactive lipids in different tissues. They discovered significant changes in lipid levels in a rat model of osteoarthritis, indicating the method's potential for studying disease pathways (Wong et al., 2014).
Biochemical Understanding of COVID-19 : Karu et al. (2022) applied LC-MS platforms to analyze plasma samples from COVID-19 patients. They found associations between plasma oxylipins and COVID-19 severity, suggesting the method's utility in understanding the disease's biochemistry (Karu et al., 2022).
Monitoring Inflammatory Processes : An optimized LC-MS/MS method developed by Kutzner et al. (2019) for profiling specialized pro-resolving mediators (SPMs) helps in understanding the role of these mediators in inflammation and cardiac protection (Kutzner et al., 2019).
Methodological Developments and Applications
Method Validation for Quantitative Analysis : Richardson et al. (2007) described a LC-MS/MS method for simultaneous identification and quantification of endocannabinoids in rat brain tissue, showcasing the technique's precision and sensitivity (Richardson et al., 2007).
Analytical Challenges and Solutions : Willenberg et al. (2015) discussed the challenges in LC–MS analysis of oxylipins, emphasizing the need for high chromatographic resolution and sensitive mass spectrometry (Willenberg, Ostermann, & Schebb, 2015).
Innovative Analytical Strategies : Petta et al. (2015) developed an LC-MS/MS method for focused analysis of oxylipins, allowing for the identification of minor oxylipins in complex matrices like rat brain extract (Petta, Moraes, & Faccioli, 2015).
Quantitative Analysis in Clinical Settings : Serafim et al. (2019) proposed a high-performance LC-MS/MS method for quantifying omega 3 and 6 fatty acids in human plasma, offering rapid and reliable quantification (Serafim et al., 2019).
properties
Product Name |
Deuterated Arachidonic Acid Oxylipin LC-MS Mixture |
|---|---|
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
